Cas no 102146-61-2 (3-Pyridinecarbonitrile,6,6'-[1,1'-biphenyl]-4,4'-diylbis[4-(4-methylphenyl)-2-phenyl-)
102146-61-2 structure
Product Name:3-Pyridinecarbonitrile,6,6'-[1,1'-biphenyl]-4,4'-diylbis[4-(4-methylphenyl)-2-phenyl-
CAS No:102146-61-2
MF:C50H34N4
MW:690.831771373749
CID:1131965
Update Time:2024-07-27
3-Pyridinecarbonitrile,6,6'-[1,1'-biphenyl]-4,4'-diylbis[4-(4-methylphenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile,6,6'-[1,1'-biphenyl]-4,4'-diylbis[4-(4-methylphenyl)-2-phenyl-
- 3-Pyridinecarbonitrile, 6,6'-[1,1'-biphenyl]-4,4'-diylbis[4-(4-methylphenyl)-2-phenyl- (9CI)
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- Inchi: 1S/C50H34N4/c1-33-13-17-37(18-14-33)43-29-47(53-49(45(43)31-51)41-9-5-3-6-10-41)39-25-21-35(22-26-39)36-23-27-40(28-24-36)48-30-44(38-19-15-34(2)16-20-38)46(32-52)50(54-48)42-11-7-4-8-12-42/h3-30H,1-2H3
- InChI Key: OCCDCGNFORTFQU-UHFFFAOYSA-N
- SMILES: C(C1=C(C2C=CC=CC=2)N=C(C2C=CC(C3C=CC(C4N=C(C5C=CC=CC=5)C(=C(C5C=CC(=CC=5)C)C=4)C#N)=CC=3)=CC=2)C=C1C1C=CC(=CC=1)C)#N
Computed Properties
- Exact Mass: 690.27862
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Melting Point: 345-346 °C(Solv: benzene (71-43-2))
- Boiling Point: 876.6±65.0 °C(Predicted)
- PSA: 73.36
- pka: 1.27±0.25(Predicted)
3-Pyridinecarbonitrile,6,6'-[1,1'-biphenyl]-4,4'-diylbis[4-(4-methylphenyl)-2-phenyl- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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